Cas no 220875-89-8 (1H-Tetrazole, 5-[4-(chloromethyl)phenyl]-1-methyl-)

1H-Tetrazole, 5-[4-(chloromethyl)phenyl]-1-methyl- structure
220875-89-8 structure
Product Name:1H-Tetrazole, 5-[4-(chloromethyl)phenyl]-1-methyl-
CAS No:220875-89-8
MF:C9H9ClN4
MW:208.64755988121
CID:1406535
PubChem ID:21891741
Update Time:2025-04-20

1H-Tetrazole, 5-[4-(chloromethyl)phenyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole, 5-[4-(chloromethyl)phenyl]-1-methyl-
    • LNQNHFJDNQJCGS-UHFFFAOYSA-N
    • SCHEMBL709279
    • 220875-89-8
    • 4-(1-methyltetrazol-5-yl)benzyl chloride
    • 5-[4-(Chloromethyl)phenyl]-1-methyl-1H-tetrazole
    • DTXSID301237615
    • Inchi: 1S/C9H9ClN4/c1-14-9(11-12-13-14)8-4-2-7(6-10)3-5-8/h2-5H,6H2,1H3
    • InChI Key: LNQNHFJDNQJCGS-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=CC=1)C1=NN=NN1C

Computed Properties

  • Exact Mass: 208.05177
  • Monoisotopic Mass: 208.0515740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6
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